Cas no 1049398-80-2 (N-tert-butyl-N'-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-tert-butyl-N'-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 1049398-80-2
• MF: C₁₇H₂₈N₄O₃
• MW: 336.429224014282
• CID: 6468439
• PubChem ID: 44059384
• Update Time: 2025-10-31

N-tert-butyl-N'-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-N'-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylethanediamide
• 1049398-80-2
• N1-(tert-butyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)oxalamide
• F5262-0230
• AKOS024503987
• N'-tert-butyl-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]oxamide
• N-tert-butyl-N'-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide
• VU0639813-1

• Inchi： 1S/C17H28N4O3/c1-17(2,3)19-16(23)15(22)18-12-14(13-6-5-7-20(13)4)21-8-10-24-11-9-21/h5-7,14H,8-12H2,1-4H3,(H,18,22)(H,19,23)
• InChI Key： IKCUEEYFAFLJIE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CNC(C(NC(C)(C)C)=O)=O)C1=CC=CN1C

Computed Properties

• Exact Mass: 336.21614077g/mol
• Monoisotopic Mass: 336.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.6Ų

Additional information on N-tert-butyl-N'-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylethanediamide

Comprehensive Overview of N-tert-butyl-N'-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 1049398-80-2)

N-tert-butyl-N'-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 1049398-80-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, with its unique structural features, is often explored for its potential applications in pharmaceutical research, particularly in the development of novel small-molecule inhibitors. The presence of both pyrrole and morpholine moieties in its structure makes it a versatile candidate for targeting various biological pathways.

The compound's CAS number 1049398-80-2 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Researchers frequently search for this CAS number to access detailed physicochemical properties, synthetic protocols, and biological activity data. The N-tert-butyl group in the molecule enhances its stability, while the morpholin-4-yl and 1-methyl-1H-pyrrol-2-yl groups contribute to its potential interactions with biological targets, such as enzymes or receptors.

In recent years, the demand for highly selective small-molecule modulators has surged, driven by advancements in precision medicine and targeted therapy. N-tert-butyl-N'-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylethanediamide aligns with this trend, as its structure is amenable to modifications that can fine-tune its selectivity and potency. This has led to its inclusion in high-throughput screening campaigns aimed at identifying lead compounds for diseases like cancer, inflammation, and neurodegenerative disorders.

The synthesis of CAS 1049398-80-2 typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require careful optimization to achieve high yields and purity, which are essential for subsequent biological assays. The compound's logP and solubility profiles are also critical parameters, as they influence its pharmacokinetic properties and drug-likeness.

From an SEO perspective, users often search for terms like "N-tert-butyl-N'-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylethanediamide uses," "CAS 1049398-80-2 supplier," or "morpholine derivatives in drug discovery." These queries reflect the growing interest in this compound's applications and commercial availability. Additionally, the rise of AI-driven drug discovery has further amplified the relevance of such specialized molecules, as they are frequently used in machine learning models to predict bioactivity.

In conclusion, N-tert-butyl-N'-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 1049398-80-2) represents a promising scaffold in modern medicinal chemistry. Its structural complexity and potential therapeutic applications make it a valuable subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in the development of next-generation therapeutics.